![molecular formula C9H10Cl2FNO2S B2573105 N-[1-(2,4-Dichlorophenyl)ethyl]-N-methylsulfamoyl fluoride CAS No. 2411289-81-9](/img/structure/B2573105.png)
N-[1-(2,4-Dichlorophenyl)ethyl]-N-methylsulfamoyl fluoride
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Description
Scientific Research Applications
Synthesis and Characterization
N-[1-(2,4-Dichlorophenyl)ethyl]-N-methylsulfamoyl fluoride has been a compound of interest in various synthetic and characterization studies. For example, it's been involved in studies concerning the synthesis of complex molecular structures. One such instance is the preparation of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, a compound crystallizing in a specific space group with detailed characterizations including IR, UV, and NMR spectrometric identifications (Johnson et al., 2006). Another study focused on the radiochemical synthesis of N1-3-[18F]Fluoropropyl-N4-2-([3,4-dichlorophenyl]ethyl)piperazine, a high affinity ligand for the sigma receptor, showing the potential of such compounds in receptor binding studies (Kiesewetter & Costa, 1993).
Chemical Reactivity and Transformation
The reactivity of compounds similar to this compound has been a subject of extensive research. For instance, studies have been conducted on the synthesis and reactivity of fluorinated dienophiles, revealing how such compounds react with various dienes to yield fluorinated cycloadducts, highlighting the intricate chemistry of these compounds (Crowley et al., 1996). Another study discussed the transformation of nitriles to oxazolyl sulfonyl fluoride warheads, showcasing a direct route to highly functionalized oxazolyl-decorated sulfonyl fluoride warheads with significant potential in medicinal chemistry and drug discovery (Fang et al., 2020).
Fluorine Chemistry and Applications
The role of fluorine in chemical reactions and its applications in various domains, including environmental science, has been a focal point of research. For instance, studies have been conducted on the chemistry of carbonyl fluoride, demonstrating its versatility as an intermediate to organic fluorine compounds and its reactivity with various substrates (Fawcett et al., 1962). Research on atmospheric oxidation of polyfluorinated amides suggests that these compounds were a historical source of perfluorinated carboxylic acids to the environment, indicating the environmental impact and historical significance of such compounds (Jackson et al., 2013).
Properties
IUPAC Name |
N-[1-(2,4-dichlorophenyl)ethyl]-N-methylsulfamoyl fluoride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10Cl2FNO2S/c1-6(13(2)16(12,14)15)8-4-3-7(10)5-9(8)11/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNPPKWMZAKPLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=C(C=C1)Cl)Cl)N(C)S(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10Cl2FNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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